Cas no 2287247-97-4 ((1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride
• CAS No: 2287247-97-4
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• CID: 6075761
• PubChem ID: 137832520
• Update Time: 2025-06-08

(1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride
• CS-0257644
• (S)-1-(4-Methoxy-3-nitrophenyl)ethan-1-amine hydrochloride
• 2287247-97-4
• EN300-6746729
• (1S)-1-(4-Methoxy-3-nitrophenyl)ethanamine;hydrochloride

• Inchi： 1S/C9H12N2O3.ClH/c1-6(10)7-3-4-9(14-2)8(5-7)11(12)13;/h3-6H,10H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： OTTBOKZVFIZNEK-RGMNGODLSA-N
• SMILES： N(C1C=C([C@@H](N)C)C=CC=1OC)(=O)=O.Cl

Computed Properties

• Exact Mass: 232.0614700g/mol
• Monoisotopic Mass: 232.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride

(1S)-1-(4-Methoxy-3-Nitrophenyl)Ethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2287247-97-4, commonly referred to as (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-chain amine structure, combined with the aromatic substituents, makes it a versatile compound for various research and industrial purposes.

Recent studies have highlighted the importance of (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of antidepressants and neuroprotective agents. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining the compound's pharmacokinetic properties, making it a valuable tool in enantioselective synthesis.

The synthesis of this compound involves a multi-step process, including nucleophilic aromatic substitution and subsequent amine formation. The presence of the methoxy group at position 4 and the nitro group at position 3 on the phenyl ring introduces electronic effects that influence reactivity during synthesis. These substituents also contribute to the compound's stability and solubility, which are critical factors in drug design.

In terms of biological activity, (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride has shown promising results in preclinical studies. It exhibits selective binding to certain receptor types, which could be exploited for therapeutic interventions. For instance, its interaction with serotonin reuptake transporters suggests potential applications in treating mood disorders such as depression and anxiety.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies have revealed that the hydrochloride salt form enhances its bioavailability, making it a more viable candidate for clinical trials.

The stereochemical purity of (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride is another critical factor influencing its efficacy. Chiral resolution techniques, such as high-performance liquid chromatography (HPLC), are employed to ensure that only the desired enantiomer is used in downstream applications. This level of precision is essential for maintaining consistency in both research and manufacturing processes.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and explore its potential synergistic effects when combined with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical practice.

In conclusion, (1S)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine hydrochloride represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a key player in advancing modern medicine.